Cas no 62141-19-9 (Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- structure
62141-19-9 structure
Product Name:Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
CAS No:62141-19-9
MF:C16H14N4O
MW:278.308562755585
CID:456726
PubChem ID:12329560
Update Time:2025-04-19

Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
    • 2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)cyclopentan-1-one
    • 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclopentanone
    • 2-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclopentan-1-one
    • DTXSID10490317
    • 2-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}cyclopentan-1-one
    • 62141-19-9
    • Inchi: 1S/C16H14N4O/c21-14-8-4-7-12(14)15-13-9-19-20(16(13)18-10-17-15)11-5-2-1-3-6-11/h1-3,5-6,9-10,12H,4,7-8H2
    • InChI Key: GZCSSJVYFUHQFH-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1C1C2C=NN(C3C=CC=CC=3)C=2N=CN=1

Computed Properties

  • Exact Mass: 278.11692
  • Monoisotopic Mass: 278.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.67

Cyclopentanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Related Literature

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